Cas no 27678-09-7 (3-Pyridinebutanenitrile)

3-Pyridinebutanenitrile structure
3-Pyridinebutanenitrile structure
Product Name:3-Pyridinebutanenitrile
CAS No:27678-09-7
MF:C9H10N2
MW:146.189101696014
CID:251354
PubChem ID:13557524
Update Time:2025-04-19

3-Pyridinebutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinebutanenitrile
    • 4-pyridin-2-yl-butyronitrile
    • 4-pyridin-3-ylbutanenitrile
    • 4-pyridine-3-yl-butyronitrile
    • 3-Pyridinebutyronitrile(8CI)
    • 4-(Pyridin-3-yl)butyronitrile
    • 27678-09-7
    • 4-(PYRIDIN-3-YL)BUTANENITRILE
    • 4-(3-pyridyl)butyronitrile
    • FT-0765617
    • 4-Pyridin-3-yl-butyronitrile
    • SCHEMBL5724954
    • KPISTRILDWVIKF-UHFFFAOYSA-N
    • DTXSID10543791
    • AKOS006293121
    • Inchi: 1S/C9H10N2/c10-6-2-1-4-9-5-3-7-11-8-9/h3,5,7-8H,1-2,4H2
    • InChI Key: KPISTRILDWVIKF-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)CCCC#N

Computed Properties

  • Exact Mass: 146.0845
  • Monoisotopic Mass: 146.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68
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